Cas no 1806871-04-4 (4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine)

4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine is a halogenated pyridine derivative with a reactive bromomethyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The presence of both chloro and difluoromethyl substituents enhances its utility in the development of agrochemicals and bioactive compounds. The bromomethyl moiety allows for further functionalization through nucleophilic substitution or cross-coupling reactions, while the difluoromethyl group can improve metabolic stability in drug design. This compound is particularly useful in constructing heterocyclic frameworks and fluorinated analogs, offering versatility in medicinal chemistry and material science. Its well-defined structure ensures consistent reactivity, making it a reliable building block for specialized synthetic routes.
4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine structure
1806871-04-4 structure
Product name:4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine
CAS No:1806871-04-4
MF:C8H7BrClF2N
MW:270.501687288284
CID:4868284

4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

    • 4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine
    • Inchi: 1S/C8H7BrClF2N/c1-4-5(2-9)6(10)3-13-7(4)8(11)12/h3,8H,2H2,1H3
    • InChI Key: XKFIZNFUSHVWTQ-UHFFFAOYSA-N
    • SMILES: BrCC1C(=CN=C(C(F)F)C=1C)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 170
  • XLogP3: 3.1
  • Topological Polar Surface Area: 12.9

4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029051593-500mg
4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine
1806871-04-4 97%
500mg
$1,727.80 2022-03-31
Alichem
A029051593-250mg
4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine
1806871-04-4 97%
250mg
$1,008.00 2022-03-31
Alichem
A029051593-1g
4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine
1806871-04-4 97%
1g
$3,158.80 2022-03-31

Additional information on 4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine

Comprehensive Overview of 4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine (CAS No. 1806871-04-4)

The compound 4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine (CAS No. 1806871-04-4) is a halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a bromomethyl group at the 4-position, a chloro substituent at the 5-position, and a difluoromethyl group at the 2-position, makes it a versatile intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and material science.

In recent years, the demand for halogenated pyridines has surged, driven by their role in developing novel therapeutics and crop protection agents. The difluoromethyl moiety, in particular, has garnered attention for its ability to modulate pharmacokinetic properties, such as metabolic stability and lipophilicity. This aligns with current trends in medicinal chemistry, where fluorine-containing compounds are increasingly explored for their bioactivity. The CAS No. 1806871-04-4 is often cited in patents and publications, highlighting its importance in cutting-edge research.

Synthetic routes to 4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine typically involve multi-step processes, including halogenation and functional group transformations. The bromomethyl group serves as a key reactive site for further derivatization, enabling the creation of diverse molecular architectures. This flexibility is crucial for addressing challenges in structure-activity relationship (SAR) studies, a hot topic in drug design. Analysts note that searches for pyridine derivatives and fluorinated building blocks have spiked, reflecting growing interest in these chemical spaces.

From an industrial perspective, scalability and purity are critical for CAS No. 1806871-04-4. Manufacturers emphasize rigorous quality control to meet the standards of GMP-compliant synthesis, a frequently searched term among procurement specialists. The compound’s stability under various storage conditions is also a common query, as researchers seek reliable reagents for long-term projects. Additionally, its compatibility with cross-coupling reactions—a staple in modern organic synthesis—makes it a valuable asset for catalytic applications.

Environmental and regulatory considerations further shape the discourse around 4-(Bromomethyl)-5-chloro-2-(difluoromethyl)-3-methylpyridine. While not classified as hazardous under current guidelines, its handling requires standard laboratory precautions. Discussions on green chemistry alternatives and sustainable synthesis often reference such intermediates, as the industry moves toward eco-friendly practices. This aligns with broader searches for low-toxicity reagents and biodegradable intermediates in academic and industrial forums.

In summary, CAS No. 1806871-04-4 represents a pivotal building block in contemporary chemical research. Its structural features cater to evolving needs in drug development, agrochemical innovation, and material science. As the scientific community continues to explore halogenated heterocycles, this compound’s relevance is poised to grow, driven by its synthetic utility and alignment with industry trends.

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